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stability issues with 5-oxohexanal

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Oxohexanal

CAS No.: 505-03-3

Cat. No.: S9039897

Chemical Data for 5-Oxohexanal

Property Value / Information
CAS Number 505-03-3 [1] [2]
Molecular CgH1002 [1] [2]
Formula

Molecular Weight  114.142 g/mol [1] [2]

IUPAC Name 5-oxohexanal [2]

SMILES CC(=0)CCcC=0[2]

Synonyms 1,5-Hexanedione; 2,6-Hexanedione; 5-keto-1-hexanal [1]

Related 2-Isopropyl-5-oxohexanal (CAS: 15303-46-5), exists as a clear, colorless to light
Compound yellow oil [3]

Addressing Stability and Troubleshooting
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Based on its structure, 5-oxohexanal contains both a ketone and a reactive aldehyde group [2]. This suggests

the following potential stability concerns, though specific experimental data is unavailable in the current
search results:

¢ Reactivity of the Aldehyde: The aldehyde group is susceptible to oxidation and can react with

nucleophiles.
¢ Self-Condensation: Under basic conditions or upon storage, it may undergo aldol-type condensation

reactions with itself.

Recommended Experimental Workflow

Due to the lack of specific protocols, the following general workflow is recommended to systematically

evaluate the stability of 5-oxohexanal in your research. You can use the provided DOT script to generate a

visual diagram of this process.
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Start: Stability Assessment of 5-Oxohexanal

Conclusion & Protocol Optimization

Click to download full resolution via product page

Potential FAQs

Based on the chemical information available, here are anticipated FAQs.
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e Q1: What is the basic structure of 5-oxohexanal?

o A: 5-Oxohexanal is a linear 6-carbon molecule with a ketone group on the 5th carbon and an
aldehyde group on the 1st carbon. Its SMILES representation is CC (=0) CCCC=0 [2].

¢ Q2: What are the main stability concerns for 5-oxohexanal?

o A: While specific studies are lacking, its functional groups suggest a high potential for aldol self-
condensation, as the aldehyde can act as an electrophile and the ketone can form an enolate
nucleophile, especially under basic conditions. The aldehyde group is also prone to air
oxidation.

Suggestions for Finding More Specialized Information

To build a more comprehensive guide, I suggest you:

e Consult Specialized Databases: Search SciFinder and Reaxys, which are more detailed than
general chemical databases for stability and decomposition pathway information.

¢ Review Literature on Analogous Compounds: Look for studies on similar a,w-dicarbonyl
compounds (like 2,5-hexanedione) to infer potential stability issues and handling protocols.

e Perform Experimental Characterization: Since concrete data is scarce, empirically determine the
compound's behavior using the workflow above. Key parameters to monitor include purity over time
by HPLC and structural changes by NMR and FT-IR.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [stability issues with 5-oxohexanal]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b9039897#stability-issues-with-5-

oxohexanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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